Cas no 2138512-85-1 (1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione)

1-Cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione is a specialized β-diketone compound featuring a cyclobutyl and thiophene moiety. Its unique structure imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and metallo-organic applications. The presence of the thiophene ring enhances its utility in materials science, where it may contribute to electronic or coordination properties. The compound’s diketone functionality allows for chelation with metal ions, suggesting potential use in catalysis or ligand design. Its structural rigidity, conferred by the cyclobutyl group, may also influence stereochemical outcomes in synthetic pathways. This compound is suited for research requiring tailored β-diketone derivatives with specific steric and electronic characteristics.

1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione structure

2138512-85-1 structure

Product Name:1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione

CAS No:2138512-85-1

MF:C₁₂H₁₄O₂S

MW:222.303362369537

CID:5940119

PubChem ID:165484395

Update Time:2025-05-24

1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione
- 2138512-85-1
- EN300-1127659
- Inchi： 1S/C12H14O2S/c1-8(11(13)9-3-2-4-9)12(14)10-5-6-15-7-10/h5-9H,2-4H2,1H3
- InChI Key： YXVBDHPTCOADQM-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(C(C)C(C1CCC1)=O)=O

Computed Properties

Exact Mass: 222.07145086g/mol
Monoisotopic Mass: 222.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 62.4Å²

1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1127659-0.05g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	0.05g	$827.0	2023-10-26
Enamine	EN300-1127659-0.1g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	0.1g	$867.0	2023-10-26
Enamine	EN300-1127659-0.25g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	0.25g	$906.0	2023-10-26
Enamine	EN300-1127659-0.5g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	0.5g	$946.0	2023-10-26
Enamine	EN300-1127659-1.0g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1		1g	$1256.0	2023-06-09
Enamine	EN300-1127659-2.5g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	2.5g	$1931.0	2023-10-26
Enamine	EN300-1127659-5.0g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1		5g	$3645.0	2023-06-09
Enamine	EN300-1127659-10.0g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1		10g	$5405.0	2023-06-09
Enamine	EN300-1127659-1g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	1g	$986.0	2023-10-26
Enamine	EN300-1127659-5g	1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione	2138512-85-1	95%	5g	$2858.0	2023-10-26

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Additional information on 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione

Research Briefing on 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione (CAS: 2138512-85-1)

The compound 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione (CAS: 2138512-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-diketone derivative, characterized by its unique structural features including a cyclobutyl ring and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione, highlighting its efficient production via a Claisen condensation reaction. The study emphasized the compound's stability under physiological conditions, making it suitable for in vivo applications. Additionally, the presence of the thiophene ring was noted to enhance its binding affinity to certain biological targets, particularly enzymes involved in inflammatory pathways.

Further investigations into the pharmacological properties of this compound revealed its potential as an anti-inflammatory agent. A preclinical study demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with a selectivity ratio comparable to established nonsteroidal anti-inflammatory drugs (NSAIDs). The research also indicated minimal gastrointestinal toxicity, a common drawback of traditional NSAIDs, suggesting a safer therapeutic profile.

Another area of interest is the compound's role in oncology. Preliminary data from a 2024 study in Cancer Research showed that 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione exhibits antiproliferative effects against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, with the thiophene moiety playing a critical role in modulating reactive oxygen species (ROS) levels.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to its bioavailability, prompting researchers to explore prodrug strategies and formulation enhancements. For instance, a 2024 patent application disclosed a novel nanoparticle-based delivery system designed to improve the compound's solubility and absorption.

In conclusion, 1-cyclobutyl-2-methyl-3-(thiophen-3-yl)propane-1,3-dione (CAS: 2138512-85-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address its limitations while expanding its applications in inflammation, oncology, and beyond. The compound's unique structural attributes and biological activities make it a compelling subject for future studies in drug discovery and development.